![molecular formula C11H11N3O4S B7578318 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid](/img/structure/B7578318.png)
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid, also known as MIA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MIA is a sulfonamide derivative that has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
The mechanism of action of 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid is not completely understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to have antiviral activity against the herpes simplex virus. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in the breakdown of extracellular matrix proteins.
Advantages and Limitations for Lab Experiments
One of the advantages of studying 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid in the laboratory is its wide range of biological activities. This makes it a versatile compound that can be studied in a variety of contexts. However, one limitation of studying 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid is its potential toxicity. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to be toxic to certain cell lines at high concentrations, which could limit its potential as a therapeutic agent.
Future Directions
There are several potential future directions for research on 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid. One area of interest is in the development of novel 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid derivatives that exhibit improved therapeutic properties. Another area of interest is in the study of the molecular mechanisms underlying the anti-cancer and anti-inflammatory properties of 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid. Finally, there is potential for the development of 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid-based therapies for the treatment of viral infections, such as herpes simplex virus.
Synthesis Methods
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid can be synthesized using a variety of methods, including the reaction of 2-aminobenzoic acid with methyl isocyanate and imidazole-5-sulfonyl chloride. This reaction yields 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid as a white crystalline solid with a melting point of 253-256°C. Other methods of synthesis include the reaction of 2-aminobenzoic acid with N-methylimidazole-5-sulfonyl chloride and the reaction of 2-aminobenzoic acid with N-methylimidazole-5-sulfonyl isocyanate.
Scientific Research Applications
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is in the treatment of cancer. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. In addition, 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to enhance the effectiveness of chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has also been studied for its anti-inflammatory properties. In animal models, 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to reduce inflammation and improve joint function in cases of rheumatoid arthritis. In addition, 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to reduce inflammation in the lungs of animals with asthma.
properties
IUPAC Name |
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O4S/c1-14(19(17,18)10-6-12-7-13-10)9-5-3-2-4-8(9)11(15)16/h2-7H,1H3,(H,12,13)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEUGHNOKZLQFHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1C(=O)O)S(=O)(=O)C2=CN=CN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.